

Technical Support Center: Interpreting Unexpected Results from Chelerythrine Studies

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: *Chelerythrine hydroxide*

CAS No.: *478-03-5*

Cat. No.: *B1238335*

[Get Quote](#)

Welcome to the technical support hub for researchers utilizing Chelerythrine. This guide is designed to provide in-depth troubleshooting assistance and address frequently asked questions that arise during experimentation. As a potent and multifaceted compound, Chelerythrine's experimental outcomes can sometimes deviate from initial expectations. This resource is structured to help you navigate these challenges, interpret your data accurately, and refine your experimental design.

Section 1: Troubleshooting Guide for Unexpected Results

This section addresses specific, unexpected outcomes in a case-based format. Each case presents a common issue, a logical workflow for troubleshooting, potential scientific explanations, and validated solutions.

Case Study 1: Cell Death Observed is Higher Than Expected or Appears Necrotic, Even at Low Concentrations

Observed Anomaly: You are using Chelerythrine as a specific Protein Kinase C (PKC) inhibitor at a concentration expected to be non-toxic (e.g., 1-5 μM). However, you observe rapid and widespread cell death. Morphological changes, such as cell swelling and membrane rupture, suggest necrosis rather than the anticipated apoptosis.

Diagnostic Workflow & Troubleshooting

dot graph TD { A[Start: Unexpectedly High Cell Death] --> B[Is the effect PKC-independent?]; B --> C[Run control: Downregulate PMA-sensitive PKC isoforms]; C --> D[Does cell death persist?]; D -- Yes --> E[Hypothesis: Off-target effects are dominant]; D -- No --> F[Re-evaluate PKC-dependent apoptosis pathway]; E --> G[Is ROS generation a factor?]; G --> H[Treat with antioxidants (e.g., NAC)]; H --> I[Is cell death reduced?]; I -- Yes --> J[Conclusion: ROS-mediated cytotoxicity]; I -- No --> K[Consider other off-target mechanisms]; J --> L[Refine experiment: Use lower concentrations or shorter incubation times]; K --> M[Investigate mitochondrial effects or DNA intercalation]; }

Caption: Troubleshooting workflow for high cytotoxicity.

Step-by-Step Investigation:

- **Validate PKC-Independence:** To confirm if the observed cytotoxicity is independent of PKC inhibition, consider downregulating phorbol 12-myristate 13-acetate (PMA)-sensitive PKC isoforms. If Chelerythrine still induces cell death, it points towards an off-target mechanism. [\[1\]](#)
- **Assess Reactive Oxygen Species (ROS) Production:** Chelerythrine is known to induce the generation of ROS, particularly hydrogen peroxide (H_2O_2), which can lead to rapid apoptosis or necrosis at higher concentrations. [\[1\]](#)[\[2\]](#)
 - **Experiment:** Co-treat your cells with Chelerythrine and an antioxidant like N-acetyl-L-cysteine (NAC). A significant reduction in cell death would indicate that ROS production is a major contributor. [\[1\]](#)[\[3\]](#)[\[4\]](#)
- **Examine Mitochondrial Involvement:** Chelerythrine can accumulate in mitochondria, leading to dysfunction, loss of membrane potential, and release of pro-apoptotic factors like cytochrome c. [\[2\]](#)[\[5\]](#)[\[6\]](#) This can occur independently of Bax/Bak, suggesting a direct effect on the mitochondrial permeability transition pore. [\[6\]](#)[\[7\]](#)

- Experiment: Measure mitochondrial membrane potential using a fluorescent probe (e.g., JC-1). A rapid depolarization following Chelerythrine treatment would support this mechanism.[\[8\]](#)
- Consider Higher Concentration Effects: At higher concentrations (e.g., >30 μM), Chelerythrine can induce necrotic cell death where caspase activation is not observed.[\[1\]](#) It's possible that your specific cell line is more sensitive.

Scientific Explanation:

While widely used as a PKC inhibitor, Chelerythrine's primary mechanism of cytotoxicity, especially at micromolar concentrations, is often mediated by off-target effects. The induction of ROS can overwhelm cellular antioxidant capacities, leading to oxidative stress and subsequent cell death that can be either apoptotic or necrotic, depending on the severity of the damage.[\[2\]](#)[\[3\]](#)[\[5\]](#) Furthermore, its ability to directly target mitochondria can trigger a rapid apoptotic cascade that is independent of its PKC inhibitory function.[\[6\]](#)[\[7\]](#)

Validated Solutions & Protocol Adjustments:

- Dose-Response and Time-Course: Perform a detailed dose-response (e.g., 0.5-20 μM) and time-course (e.g., 2, 6, 12, 24 hours) experiment to identify a therapeutic window where PKC inhibition might be observed without significant cytotoxicity.
- Include Positive and Negative Controls:
 - Positive Control for Apoptosis: Use a known apoptosis inducer like staurosporine.
 - Negative Control: Use a vehicle control (e.g., DMSO) at the same concentration as your Chelerythrine treatment.
- Antioxidant Co-treatment: If your goal is to study PKC-dependent effects, co-treating with NAC may mitigate the ROS-mediated off-target cytotoxicity.[\[1\]](#)[\[4\]](#)

Case Study 2: Results from Fluorescence-Based Assays are Inconsistent or Show High Background

Observed Anomaly: When using Chelerythrine in experiments involving fluorescence microscopy or plate-based fluorescence assays (e.g., cell viability assays using resazurin, ROS detection with DCFH-DA), you observe high background fluorescence or unexpected spectral shifts.

Diagnostic Workflow & Troubleshooting

dot graph TD { A[Start: High Background Fluorescence] --> B{Is Chelerythrine itself fluorescent?}; B -- Yes --> C[Characterize its excitation/emission spectra]; C --> D{Does it overlap with your fluorescent probe?}; D -- Yes --> E[Select a probe with non-overlapping spectra]; D -- No --> F[Consider indirect effects]; F --> G{Is Chelerythrine reacting with the probe or cellular components?}; G --> H[Run cell-free controls with Chelerythrine and the probe]; H --> I{Is there a direct interaction?}; I -- Yes --> J[Choose an alternative assay (e.g., colorimetric, luminescence-based)]; I -- No --> K[Hypothesis: Chelerythrine alters cellular autofluorescence]; K --> L[Measure autofluorescence of treated vs. untreated cells]; }

Caption: Troubleshooting workflow for fluorescence interference.

Step-by-Step Investigation:

- **Characterize Chelerythrine's Fluorescence:** Chelerythrine is a fluorescent compound.^[9] Its spectral properties can change depending on the solvent and pH. In acidic to neutral aqueous solutions, the charged iminium form of Chelerythrine emits fluorescence around 550 nm. In more alkaline conditions or when it converts to its alkanolamine form, the emission shifts to around 410 nm.^[10]
- **Check for Spectral Overlap:** Compare the excitation and emission spectra of Chelerythrine with those of your experimental fluorescent dyes. Significant overlap will cause direct interference.
- **Assess for Intercalation Effects:** Chelerythrine is a known DNA and RNA intercalating agent.^{[11][12][13][14][15]} When it binds to nucleic acids, its fluorescence properties can be significantly enhanced.^{[11][13]} This can be particularly problematic in assays that measure DNA content or use DNA-binding dyes. It has also been shown to be a "light-up" ligand for i-motif DNA structures, showing a significant increase in fluorescence intensity upon binding.^[16]

- Run Appropriate Controls:
 - Compound-only control: Measure the fluorescence of Chelerythrine in your assay buffer at the working concentration.
 - Cell-free control: If using a probe that reacts with cellular components (like DCFH-DA for ROS), mix the probe and Chelerythrine in buffer to see if there is a direct chemical reaction.^[4]

Scientific Explanation:

Chelerythrine's intrinsic fluorescence is a major source of interference in many assays.^[9] The planarity of its benzophenanthridine structure and its charged nitrogen atom contribute to its ability to interact with and intercalate into DNA and RNA, which can alter its quantum yield and lead to enhanced fluorescence.^{[12][13]} Furthermore, its chemical structure can react with certain assay reagents, leading to false-positive signals.

Validated Solutions & Protocol Adjustments:

- Choose Spectrally Distinct Dyes: Select fluorescent probes with excitation and emission maxima that are well-separated from those of Chelerythrine. For example, if Chelerythrine fluoresces in the green/yellow spectrum, consider using far-red or near-infrared dyes.
- Utilize Non-Fluorescent Assays: When possible, switch to alternative methods. For cell viability, consider the MTT assay (colorimetric) or CellTiter-Glo (luminescence-based).
- Implement Background Subtraction: If a fluorescent assay is unavoidable, include wells with cells treated only with Chelerythrine (no fluorescent dye) and subtract this background fluorescence from your experimental wells.
- Wash Steps: For cell-based assays, include thorough wash steps after Chelerythrine treatment and before adding the fluorescent dye to remove any unbound compound.

Case Study 3: Expected Downstream Effects of PKC Inhibition Are Not Observed, or Contradictory Signaling is Activated

Observed Anomaly: You are treating cells with Chelerythrine to inhibit PKC, but you do not see the expected downstream consequences (e.g., no change in the phosphorylation of a known PKC substrate). In some cases, you might even observe the potentiation of a cellular response you expected to be inhibited.

Diagnostic Workflow & Troubleshooting

dot graph TD { A[Start: No/Contradictory PKC Inhibition Effects] --> B[Is the compound active and stable?]; B --> C[Check storage, handling, and solution stability]; C --> D[Is the experimental design optimal?]; D --> E[Verify concentration, treatment time, and cell context]; E --> F[Are off-target effects masking PKC inhibition?]; F --> G[Investigate alternative signaling pathways]; G --> H[Test for effects on Wnt/ β -catenin, Akt, MAPKs, etc.]; H --> I[Are other pathways modulated?]; I -- Yes --> J[Conclusion: Off-target signaling dominates the phenotype]; J --> K[Use a more specific PKC inhibitor for comparison]; I -- No --> L[Re-evaluate the role of PKC in your system]; }

Caption: Troubleshooting unexpected signaling outcomes.

Step-by-Step Investigation:

- **Verify Compound Integrity:** Ensure your Chelerythrine stock solution is properly stored (aliquoted at -20°C or -80°C, protected from light) and has not undergone multiple freeze-thaw cycles.[\[17\]](#) The compound's stability can be pH-dependent.[\[2\]](#)[\[11\]](#)[\[12\]](#)
- **Confirm PKC Inhibition in Your System:** Besides inhibiting PKC phosphorylation, Chelerythrine can also inhibit the translocation of PKC from the cytosol to the membrane, which is required for its activation.[\[18\]](#)
 - **Experiment:** Use Western blotting to check the phosphorylation status of a direct PKC substrate or the subcellular localization of a PKC isoform (e.g., PKC α) after PMA stimulation, with and without Chelerythrine pre-treatment.
- **Investigate Off-Target Signaling:** Chelerythrine has a wide range of off-target effects that can induce complex cellular responses. These include:
 - **Akt/mTOR Pathway:** Can downregulate the phosphorylation of Akt and mTOR.[\[5\]](#)

- Wnt/ β -Catenin Pathway: May downregulate β -catenin.[19]
- MAPK Pathways: Can regulate p38 and JNK1 activity.[12]
- Calcium Signaling: Inhibits SERCA and PMCA pumps, leading to altered intracellular calcium levels.[20]
- P2X7 Receptor: Acts as a noncompetitive inhibitor of the P2X7 receptor.[9]
- Consider Context-Specific Effects: In some systems, such as human platelets, Chelerythrine has been shown to potentiate adrenaline-mediated aggregation through calcium influx, an effect contrary to general inhibition.[21]

Scientific Explanation:

Chelerythrine is not a perfectly selective PKC inhibitor.[9][20] Its effects on a cell are the net result of its interactions with multiple targets. At concentrations typically used for PKC inhibition (0.5-10 μ M), it can simultaneously modulate several other critical signaling pathways.[5][9][12][19] For example, while you may be aiming to block a PKC-mediated proliferation signal, the compound could be independently inducing apoptosis through ROS production and mitochondrial disruption, making it difficult to isolate the specific effect of PKC inhibition.[1][2][5] The notion that small molecule inhibitors often work through off-target effects is a growing theme in cancer drug research.[22]

Validated Solutions & Protocol Adjustments:

- Use a Panel of Inhibitors: To confirm that an observed effect is truly due to PKC inhibition, use other structurally and mechanistically different PKC inhibitors (e.g., Gö 6983, sotrastaurin) in parallel.
- Genetic Approaches: For definitive proof, use siRNA or shRNA to knock down specific PKC isoforms. This allows you to study the effects of PKC loss-of-function without the confounding off-target effects of a chemical inhibitor.
- Monitor Multiple Pathways: When interpreting Chelerythrine data, it is prudent to perform a broader analysis of key signaling pathways (e.g., Akt, MAPK, apoptosis markers) to get a more complete picture of the compound's impact.

Section 2: Frequently Asked Questions (FAQs)

Q1: How should I prepare and store Chelerythrine stock solutions? A1: It is best to prepare fresh solutions for each experiment. If storage is necessary, dissolve Chelerythrine chloride in DMSO or water at a concentration of up to 10 mM. Aliquot the stock solution into single-use, light-protected vials and store at -20°C for short-term (up to one month) or -80°C for long-term (up to one year) storage. Avoid repeated freeze-thaw cycles.[\[17\]](#)

Q2: What is the difference between the 'iminium' and 'alkanolamine' forms of Chelerythrine? A2: Chelerythrine exists in two pH-dependent forms. In acidic to neutral pH (1-6), it is a positively charged 'iminium' ion. In alkaline pH (8.5-11), it exists as a neutral 'alkanolamine'. The charged iminium form is considered the active moiety for binding to DNA and RNA.[\[2\]](#)[\[11\]](#)[\[12\]](#) This pH sensitivity can affect its stability and activity in different cell culture media.

Q3: Can Chelerythrine be used in animal studies? A3: Yes, Chelerythrine has been used in in vivo studies. For instance, intravenous injection in rats has been shown to increase apoptosis in the heart.[\[1\]](#) However, it can exhibit toxicity, such as hepatotoxicity at higher doses.[\[5\]](#)[\[12\]](#) It is crucial to perform dose-finding and toxicity studies for any in vivo application.

Q4: My cells are arresting in the G1 or S phase of the cell cycle after Chelerythrine treatment. Is this expected? A4: Yes, this is a documented effect. Chelerythrine can induce cell cycle arrest at different phases depending on the cell type and concentration used. For example, it has been shown to cause G1 phase accumulation in promyelocytic leukemia cells and S-phase arrest in gastric cancer cells.[\[2\]](#)

Q5: I see evidence of both apoptosis and autophagy in my Chelerythrine-treated cells. Is this contradictory? A5: No, this is not necessarily contradictory. Chelerythrine is known to induce both apoptosis and autophagy, and the balance between these processes can be cell-type specific.[\[2\]](#)[\[20\]](#) For example, in some lung cancer cells, it can induce ROS-mediated autophagic cell death.[\[23\]](#)

Section 3: Key Experimental Protocols

Protocol 1: General Cell Viability Assay (MTT)

- Cell Seeding: Plate cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

- **Compound Treatment:** Treat cells with a serial dilution of Chelerythrine (e.g., 0.1 to 50 μ M) and a vehicle control (DMSO). Incubate for the desired time period (e.g., 24, 48, 72 hours).
- **MTT Addition:** Add 10 μ L of 5 mg/mL MTT solution to each well and incubate for 3-4 hours at 37°C.
- **Solubilization:** Aspirate the medium and add 100 μ L of DMSO to each well to dissolve the formazan crystals.
- **Readout:** Measure the absorbance at 570 nm using a microplate reader.

Protocol 2: Detection of ROS using DCFH-DA

- **Cell Treatment:** Seed cells in a 12-well plate or on coverslips. Treat with Chelerythrine at the desired concentrations for the appropriate time (e.g., 4 hours). Include a positive control (e.g., H_2O_2) and a negative control (vehicle).
- **Probe Loading:** Replace the medium with serum-free medium containing 10 μ M DCFH-DA. Incubate for 30 minutes at 37°C in the dark.
- **Washing:** Wash the cells three times with serum-free medium or PBS to remove excess probe.
- **Analysis:** Immediately analyze the cells using a fluorescence microscope or a flow cytometer. Increased green fluorescence indicates higher levels of ROS.^[4]

References

- Min, K. L., et al. (2001). Chelerythrine rapidly induces apoptosis through generation of reactive oxygen species in cardiac myocytes. PubMed. Available at: [\[Link\]](#)
- Qi, L. W., et al. (2021). Rediscovery of Traditional Plant Medicine: An Underestimated Anticancer Drug of Chelerythrine. PMC - PubMed Central. Available at: [\[Link\]](#)
- Wikipedia. (n.d.). Chelerythrine. Wikipedia. Available at: [\[Link\]](#)
- He, J., et al. (2022). Chelerythrine-Induced Apoptotic Cell Death in HepG2 Cells Involves the Inhibition of Akt Pathway and the Activation of Oxidative Stress and Mitochondrial Apoptotic

Pathway. MDPI. Available at: [\[Link\]](#)

- Basu, A., & Suresh Kumar, G. (2020). Interaction of the putative anticancer alkaloid chelerythrine with nucleic acids: biophysical perspectives. PMC - NIH. Available at: [\[Link\]](#)
- Wan, K. F., et al. (2008). Chelerythrine induces apoptosis through a Bax/Bak-independent mitochondrial mechanism. PubMed. Available at: [\[Link\]](#)
- Satoh, T., et al. (2011). Reactive oxygen species-independent rapid initiation of mitochondrial apoptotic pathway by chelerythrine. PubMed. Available at: [\[Link\]](#)
- Zarghi, A., et al. (2021). Therapeutic potential of chelerythrine as a multi-purpose adjuvant for the treatment of COVID-19. PubMed Central. Available at: [\[Link\]](#)
- Basu, A., et al. (2013). The benzophenanthridine alkaloid chelerythrine binds to DNA by intercalation: photophysical aspects and thermodynamic results of iminium versus alkanolamine interaction. PubMed. Available at: [\[Link\]](#)
- Kumar, A., et al. (2014). Chelerythrine Induces Reactive Oxygen Species-Dependent Mitochondrial Apoptotic Pathway in a Murine T Cell Lymphoma. PubMed. Available at: [\[Link\]](#)
- Gargett, C. E., et al. (2005). Chelerythrine and other benzophenanthridine alkaloids block the human P2X7 receptor. British Journal of Pharmacology. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Binding parameters for the complexation of chelerythrine with DNA... ResearchGate. Available at: [\[Link\]](#)
- Chao, M. D., et al. (1998). Inhibition of protein kinase C translocation from cytosol to membrane by chelerythrine. PubMed. Available at: [\[Link\]](#)
- ResearchGate. (n.d.). Chelerythrine mediates apoptosis through the mitochondrial pathway. A,... ResearchGate. Available at: [\[Link\]](#)
- Basu, A., & Suresh Kumar, G. (2020). Interaction of the putative anticancer alkaloid chelerythrine with nucleic acids: biophysical perspectives. PubMed. Available at: [\[Link\]](#)
- Tan, S. H., et al. (2020). Chelerythrine Chloride Downregulates β -Catenin and Inhibits Stem Cell Properties of Non-Small Cell Lung Carcinoma. NIH. Available at: [\[Link\]](#)

- Shah, B. H., et al. (1998). Protein kinase C inhibitor, chelerythrine, potentiates the adrenaline-mediated aggregation of human platelets through calcium influx. eCommons@AKU. Available at: [\[Link\]](#)
- Li, D., et al. (2018). Fluorescence, Absorption, Chromatography and Structural Transformation of Chelerythrine and Ethoxychelerythrine in Protic Solvents: A Comparative Study. MDPI. Available at: [\[Link\]](#)
- Wang, Y., et al. (2018). Chelerythrine as a fluorescent light-up ligand for an i-motif DNA structure. RSC Publishing. Available at: [\[Link\]](#)
- Chen, Y. S., et al. (2023). Benzophenanthridine Alkaloid Chelerythrine Elicits Necroptosis of Gastric Cancer Cells via Selective Conjugation at the Redox Hyperreactive C-Terminal Sec498 Residue of Cytosolic Selenoprotein Thioredoxin Reductase. MDPI. Available at: [\[Link\]](#)
- Qi, L. W., et al. (2021). Rediscovery of Traditional Plant Medicine: An Underestimated Anticancer Drug of Chelerythrine. Frontiers. Available at: [\[Link\]](#)
- Lin, A., et al. (2019). Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials. Science Translational Medicine. Available at: [\[Link\]](#)
- YouTube. (2022). Troubleshooting and optimizing lab experiments. YouTube. Available at: [\[Link\]](#)
- Chemistry World. (2024). How to troubleshoot experiments. Chemistry World. Available at: [\[Link\]](#)
- Horizon Discovery. (n.d.). Protocols for Cancer-related cell lines. Horizon Discovery. Available at: [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- 1. Chelerythrine rapidly induces apoptosis through generation of reactive oxygen species in cardiac myocytes - PubMed [pubmed.ncbi.nlm.nih.gov]
- 2. Rediscovery of Traditional Plant Medicine: An Underestimated Anticancer Drug of Chelerythrine - PMC [pmc.ncbi.nlm.nih.gov]
- 3. Chelerythrine induces reactive oxygen species-dependent mitochondrial apoptotic pathway in a murine T cell lymphoma - PubMed [pubmed.ncbi.nlm.nih.gov]
- 4. mdpi.com [mdpi.com]
- 5. mdpi.com [mdpi.com]
- 6. Reactive oxygen species-independent rapid initiation of mitochondrial apoptotic pathway by chelerythrine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 7. Chelerythrine induces apoptosis through a Bax/Bak-independent mitochondrial mechanism - PubMed [pubmed.ncbi.nlm.nih.gov]
- 8. researchgate.net [researchgate.net]
- 9. Chelerythrine and other benzophenanthridine alkaloids block the human P2X7 receptor - PMC [pmc.ncbi.nlm.nih.gov]
- 10. Fluorescence, Absorption, Chromatography and Structural Transformation of Chelerythrine and Ethoxychelerythrine in Protic Solvents: A Comparative Study | MDPI [mdpi.com]
- 11. Interaction of the putative anticancer alkaloid chelerythrine with nucleic acids: biophysical perspectives - PMC [pmc.ncbi.nlm.nih.gov]
- 12. Therapeutic potential of chelerythrine as a multi-purpose adjuvant for the treatment of COVID-19 - PMC [pmc.ncbi.nlm.nih.gov]
- 13. The benzophenanthridine alkaloid chelerythrine binds to DNA by intercalation: photophysical aspects and thermodynamic results of iminium versus alkanolamine interaction - PubMed [pubmed.ncbi.nlm.nih.gov]
- 14. researchgate.net [researchgate.net]
- 15. Interaction of the putative anticancer alkaloid chelerythrine with nucleic acids: biophysical perspectives - PubMed [pubmed.ncbi.nlm.nih.gov]
- 16. Chelerythrine as a fluorescent light-up ligand for an i-motif DNA structure - New Journal of Chemistry (RSC Publishing) [pubs.rsc.org]
- 17. pdf.benchchem.com [pdf.benchchem.com]

- 18. Inhibition of protein kinase C translocation from cytosol to membrane by chelerythrine - PubMed [pubmed.ncbi.nlm.nih.gov]
- 19. Chelerythrine Chloride Downregulates β -Catenin and Inhibits Stem Cell Properties of Non-Small Cell Lung Carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
- 20. Chelerythrine - Wikipedia [en.wikipedia.org]
- 21. "Protein kinase C inhibitor, chelerythrine, potentiates the adrenaline-" by B H. Shah, G Shamim et al. [ecommons.aku.edu]
- 22. Off-target toxicity is a common mechanism of action of cancer drugs undergoing clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
- 23. Frontiers | Rediscovery of Traditional Plant Medicine: An Underestimated Anticancer Drug of Chelerythrine [frontiersin.org]
- To cite this document: BenchChem. [Technical Support Center: Interpreting Unexpected Results from Chelerythrine Studies]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1238335/docs#technical-support-center-interpreting-unexpected-results-from-chelerythrine-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check